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Compound of Interest

Nalpha-Tosyl-L-phenylalanine
Compound Name:
chloromethyl ketone

Cat. No.: B1682441

Application Note and Protocol

N-tosyl-L-phenylalanyl chloromethyl ketone (TPCK) is a versatile biochemical tool widely
utilized by researchers in cell biology, biochemistry, and drug discovery. Primarily known as an
irreversible inhibitor of chymotrypsin and other chymotrypsin-like serine proteases, TPCK has
demonstrated a broader inhibitory spectrum that includes certain cysteine proteases and key
signaling pathways, making it a valuable agent for studying cellular processes. Its ability to
penetrate cell membranes allows for its use in a variety of in vitro and in-cell assays.

This document provides detailed protocols for the preparation and storage of TPCK stock
solutions to ensure solution integrity and experimental reproducibility. Additionally, it outlines
TPCK's inhibitory action on the NF-kB signaling pathway, a critical regulator of inflammation,
immunity, and cell survival.

Data Presentation: TPCK Properties and Storage

For optimal use, TPCK powder and stock solutions should be handled and stored correctly to
maintain their stability and activity. The following table summarizes the key quantitative data for
TPCK.
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Parameter Value Reference
Molecular Weight 351.8 g/mol [1]
Appearance White solid/powder [1][2]

Storage of Solid

Desiccated at -20°C for up to 2

years

[2]

Stock Solution Solvents

Methanol, Ethanol, DMSO

[1]2]

Stock Solution Concentration

10 mM in Methanol or Ethanol

[2]

= 2.5 mg/mL (7.11 mM) in
DMSO

[3]

>10 mg/ml in DMSO

[1]

Storage of Stock Solutions

Several months at 4°C (in

methanol or ethanol)

[2]

1 month at -20°C

[3]

6 months at -80°C

[3]

Working Solution Stability

Stable for only several hours in

agueous solutions

[2]

Effective Working
Concentration

10-100 puM in aqueous
solutions

[2]

Experimental Protocol: Preparation of 10 mM TPCK

Stock Solution

This protocol outlines the steps for preparing a 10 mM stock solution of TPCK in a suitable

organic solvent.

Materials:

e N-tosyl-L-phenylalanyl chloromethyl ketone (TPCK) powder

e Anhydrous Dimethyl sulfoxide (DMSO), Methanol, or Ethanol
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Sterile microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Vortex mixer

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure:

Safety First: TPCK is harmful and may cause irritation.[1] Always handle TPCK powder in a
chemical fume hood and wear appropriate PPE.

Calculate Required Mass: To prepare a 10 mM stock solution, calculate the mass of TPCK
needed. The molecular weight of TPCK is 351.8 g/mol .

o For 1 mL of 10 mM solution: (0.010 mol/L) x (1 L/1000 mL) x (351.8 g/mol ) x (1000 mg/qg)
=3.518 mg.

Weighing TPCK: Carefully weigh out the calculated amount of TPCK powder using an
analytical balance and place it into a sterile microcentrifuge tube or amber vial.

Dissolving TPCK: Add the desired volume of solvent (e.g., 1 mL of DMSO, methanol, or
ethanol) to the TPCK powder.

Vortexing: Securely cap the tube/vial and vortex thoroughly until the TPCK is completely
dissolved, resulting in a clear solution.[3]

Aliquoting: For long-term storage and to minimize freeze-thaw cycles, it is recommended to
aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.

Labeling and Storage: Clearly label each aliquot with the compound name, concentration,
solvent, and date of preparation. Store the aliquots at the recommended temperature as
detailed in the storage procedures below.

Proper Storage Procedures

Proper storage is critical to maintain the stability and efficacy of TPCK stock solutions.
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e Short-term Storage (in Methanol or Ethanol): Stock solutions prepared in methanol or
ethanol can be stored at 4°C for several months.[2]

e Long-term Storage: For long-term storage, it is recommended to store aliquots at -20°C for
up to one month or at -80°C for up to six months.[3]

» Working Dilutions: Aqueous working solutions of TPCK are only stable for several hours and
should be prepared fresh for each experiment.[2]

Mandatory Visualizations
Experimental Workflow and Storage

The following diagrams illustrate the workflow for preparing TPCK stock solutions and the
recommended storage procedures.
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Caption: Workflow for TPCK Stock Solution Preparation and Storage.

TPCK Inhibition of the NF-kB Signaling Pathway

TPCK is known to inhibit the activation of the Nuclear Factor-kappa B (NF-kB) pathway. The
canonical NF-kB pathway is a central regulator of inflammatory responses. Under basal
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conditions, NF-kB (a heterodimer of p50 and p65/RelA) is held inactive in the cytoplasm by its
inhibitor, IkBa. Upon stimulation by pro-inflammatory signals such as TNF-q, the IkB kinase
(IKK) complex is activated. IKK then phosphorylates IKBa, targeting it for ubiquitination and
subsequent degradation by the proteasome. The degradation of IkBa unmasks the nuclear
localization signal (NLS) on NF-kB, allowing it to translocate to the nucleus and induce the
transcription of target genes involved in inflammation and cell survival. TPCK has been shown
to inhibit this pathway by preventing the degradation of IkBa, thereby keeping NF-kB
sequestered in the cytoplasm.
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Caption: TPCK inhibits the NF-kB pathway by preventing IkBa degradation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl
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and industry. Email: info@benchchem.com
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